1-(4-Benzoylphenyl)-2,6,6-trimethyl-5,7-dihydroindol-4-one
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Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of spectroscopic techniques (like NMR, IR, MS) to determine the structure of the compound .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reactivity of the compound and predicting its behavior in different chemical reactions .Physical and Chemical Properties Analysis
This involves studying the compound’s physical properties (like melting point, boiling point, solubility) and chemical properties (like acidity, basicity, reactivity) .Scientific Research Applications
Corrosion Inhibition
Research on spirocyclopropane derivatives, which share a resemblance in complexity and potential reactivity to 1-(4-Benzoylphenyl)-2,6,6-trimethyl-5,7-dihydroindol-4-one, indicates their application in corrosion inhibition. A study demonstrated the effectiveness of such compounds in protecting mild steel in acidic environments, showcasing their role in material science and engineering for corrosion protection (Chafiq et al., 2020).
Sterically Encumbered Ligands
Compounds with sterically demanding structures, similar to the subject compound, are studied for their potential in creating sterically encumbered systems for low-coordinate phosphorus centers. Such research contributes to the development of novel materials with unique electronic and structural properties (Shah et al., 2000).
Photophysics and Photochemistry
Investigations into the photophysics of acyl and bis(acyl)phosphine oxides, structurally analogous to the mentioned compound, offer insights into their behavior under light exposure. These studies inform on the potential applications of such compounds in photodynamic therapy, photo-initiated polymerization processes, and as photostabilizers (Jockusch et al., 1997).
Electrochromic Materials
Research on benzodithiophene (BDT)-based electrochromic materials, which might share functional group characteristics with this compound, explores their application in smart windows, displays, and low-energy consumption devices. Such studies highlight the importance of these compounds in developing new, more efficient electrochromic systems (Xu et al., 2018).
Polymerization Reactivity
Compounds containing the benzoylphenyl moiety, akin to the subject compound, have been studied for their reactivity in polymerization processes. Such research provides valuable knowledge for the synthesis of novel polymers with applications ranging from materials science to biomedical engineering (Shim et al., 2003).
Spectrophotometric Reagents
Some aromatic hydroxylamines, structurally related to the compound , serve as spectrophotometric reagents for the determination of metals like vanadium. This application is crucial in analytical chemistry for the accurate measurement of metal concentrations in various samples (Majumdar & Das, 1966).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(4-benzoylphenyl)-2,6,6-trimethyl-5,7-dihydroindol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO2/c1-16-13-20-21(14-24(2,3)15-22(20)26)25(16)19-11-9-18(10-12-19)23(27)17-7-5-4-6-8-17/h4-13H,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJUQWIBRDDKTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1C3=CC=C(C=C3)C(=O)C4=CC=CC=C4)CC(CC2=O)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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